Cas no 2137570-58-0 (ethyl 2-(2,2-dimethylpropanoyl)-5-methyl-4-oxohexanoate)

• Product Name: ethyl 2-(2,2-dimethylpropanoyl)-5-methyl-4-oxohexanoate
• CAS No: 2137570-58-0
• MF: C₁₄H₂₄O₄
• MW: 256.337965011597
• CID: 5992870
• PubChem ID: 165473792
• Update Time: 2025-05-21

ethyl 2-(2,2-dimethylpropanoyl)-5-methyl-4-oxohexanoate Chemical and Physical Properties

Names and Identifiers

• ethyl 2-(2,2-dimethylpropanoyl)-5-methyl-4-oxohexanoate
• 2137570-58-0
• EN300-1104883

• Inchi： 1S/C14H24O4/c1-7-18-13(17)10(8-11(15)9(2)3)12(16)14(4,5)6/h9-10H,7-8H2,1-6H3
• InChI Key： APUFXUSYXAEBBB-UHFFFAOYSA-N
• SMILES： O=C(C(C(=O)OCC)CC(C(C)C)=O)C(C)(C)C

Computed Properties

• Exact Mass: 256.16745924g/mol
• Monoisotopic Mass: 256.16745924g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 8
• Complexity: 323
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 60.4Ų

Additional information on ethyl 2-(2,2-dimethylpropanoyl)-5-methyl-4-oxohexanoate

Ethyl 2-(2,2-Dimethylpropanoyl)-5-Methyl-4-Oxohexanoate: A Comprehensive Overview

Ethyl 2-(2,2-dimethylpropanoyl)-5-methyl-4-oxohexanoate, identified by the CAS registry number No. 2137570-58-0, is a compound of significant interest in the fields of organic chemistry and biochemistry. This compound is notable for its unique structure, which combines a beta-keto ester functional group with a tertiary amide moiety. The presence of these functional groups makes it a versatile molecule with potential applications in drug design, agrochemicals, and materials science.

The molecular structure of ethyl 2-(2,2-dimethylpropanoyl)-5-methyl-4-oxohexanoate is characterized by a six-carbon chain with substituents at specific positions. The beta-keto ester group at position 4 and the tertiary amide group at position 2 are key features that contribute to its chemical reactivity and biological activity. Recent studies have highlighted its role as a precursor in the synthesis of bioactive compounds, particularly in the development of novel antibiotics and anti-inflammatory agents.

One of the most intriguing aspects of this compound is its ability to participate in Claisen condensation reactions, which are fundamental in organic synthesis. This reactivity has been leveraged in the creation of complex molecular frameworks, including those with potential therapeutic applications. For instance, researchers have utilized ethyl 2-(2,2-dimethylpropanoyl)-5-methyl-4-oxohexanoate as an intermediate in the synthesis of polyketides, a class of natural products known for their diverse biological activities.

From a synthetic perspective, ethyl 2-(2,2-dimethylpropanoyl)-5-methyl-4-oxohexanoate can be prepared via a variety of methods, including nucleophilic acyl substitution and aldol condensation. These methods have been optimized to enhance yield and purity, making it more accessible for large-scale production. The compound's stability under various reaction conditions has also been extensively studied, with findings indicating that it is resistant to hydrolysis under neutral conditions but reactive under basic or acidic environments.

In terms of biological activity, ethyl 2-(2,2-dimethylpropanoyl)-5-methyl-4-oxohexanoate has shown promise as an inhibitor of certain enzymes involved in lipid metabolism. Studies conducted using cellular models have demonstrated its ability to modulate the activity of fatty acid synthase (FASN), an enzyme implicated in several metabolic disorders. This finding underscores its potential as a lead compound for the development of anti-obesity or anti-diabetic agents.

Furthermore, recent advancements in computational chemistry have enabled researchers to predict the pharmacokinetic properties of ethyl 2-(2,2-dimethylpropanoyl)-5-methyl-4-oxohexanoate with greater accuracy. Molecular docking studies suggest that it has favorable binding affinities to several drug targets, including nuclear receptors and G-protein coupled receptors (GPCRs). These insights are paving the way for further preclinical studies to evaluate its efficacy and safety profiles.

In conclusion, ethyl 2-(2,2-dimethylpropanoyl)-5-methyl-4-oxohexanoate (CAS No. 2137570-58-0) is a multifaceted compound with significant potential across various scientific domains. Its unique chemical structure, reactivity, and biological activity make it an invaluable tool for researchers striving to develop innovative solutions in medicine and beyond.